7-hydrazino-3,4-dihydro-2H-isoquinolin-1-one

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.2 g/mol
• IUPAC Name: 7-hydrazinyl-3,4-dihydro-2H-isoquinolin-1-one
• InChI: InChI=1S/C9H11N3O/c10-12-7-2-1-6-3-4-11-9(13)8(6)5-7/h1-2,5,12H,3-4,10H2,(H,11,13)
• InChI Key: SWMHZKSKLZOJJB-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1C=CC(=C2)NN

Description

7-hydrazino-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 7-amino-3,4-dihydro-2H-isoquinolin-1-one (8.1 g, 50 mmol) in conc. HCl (100 mL) cooled in an ice-H2O bath was added a solution of NaNO2 (3.45 g, 50 mmol) in H2O dropwise at such a rate that the reaction mixture never rose above 5° C. After stirring for 30 min, to the resulting mixture was added a solution of SnCl2.2H2O (22.5 g, 0.1 mol) in conc. HCl (150 mL) dropwise at 0° C. in an ice-H2O bath. The resulting mixture was stirred for another 2 h at 0° C. The precipitate was collected by suction, washed with ether to afford 7-hydrazino-3,4-dihydro-2H-isoquinolin-1-one (8.3 g), which was used for the next reaction without further purification.